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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CCT3833, a potent dual
inhibitor of pan-RAF and SRC kinases, in cell culture experiments. CCT3833 is particularly
effective in cancer cell lines harboring KRAS mutations, offering a promising therapeutic
strategy for cancers that have been historically difficult to treat. This document outlines the
mechanism of action, recommended cell lines, quantitative data on its anti-proliferative activity,
and detailed protocols for key in vitro assays.

Mechanism of Action

CCT3833 functions as a "paradox-breaking" inhibitor, simultaneously targeting two critical
signaling pathways downstream of the KRAS oncogene: the RAF-MEK-ERK (MAPK) pathway
and the SRC signaling pathway. In KRAS-mutant cancers, both of these pathways are often
hyperactivated, driving uncontrolled cell proliferation, survival, and metastasis. By inhibiting
both RAF and SRC kinases, CCT3833 effectively suppresses these oncogenic signals. This
dual inhibition has been shown to be more effective than targeting either pathway alone.

Below is a diagram illustrating the signaling pathway targeted by CCT3833.
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CCT3833 Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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